Cas no 67399-84-2 (METHYL 4-HEPTYLOXYBENZOATE)

• Product Name: METHYL 4-HEPTYLOXYBENZOATE
• CAS No: 67399-84-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 965952
• PubChem ID: 20581936
• Update Time: 2025-04-19

METHYL 4-HEPTYLOXYBENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-HEPTYLOXYBENZOATE
• methyl 4-heptoxybenzoate
• 4-heptyloxybenzoic acid methyl ester
• 4-n-Heptyloxybenzoesaeuremethylester
• BENZOIC ACID,4-(HEPTYLOXY)-,METHYL ESTER
• methyl 4-(heptyloxy) benzoate
• RARECHEM AL BF 0257
• 67399-84-2
• DTXSID50608934
• SCHEMBL12113908
• AKOS014351385
• METHYL 4-(HEPTYLOXY)BENZOATE

• Inchi： 1S/C15H22O3/c1-3-4-5-6-7-12-18-14-10-8-13(9-11-14)15(16)17-2/h8-11H,3-7,12H2,1-2H3
• InChI Key： SWZHWQOWIGGWJR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.999
• Boiling Point: 347.3°C at 760 mmHg
• Flash Point: 144.3°C
• Refractive Index: 1.49
• PSA: 35.53000
• LogP: 3.82240